Cas no 1807186-51-1 (2-Chloro-5-chloromethyl-4-cyanophenylacetic acid)

• Product Name: 2-Chloro-5-chloromethyl-4-cyanophenylacetic acid
• CAS No: 1807186-51-1
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 4981337
• Update Time: 2025-05-22

2-Chloro-5-chloromethyl-4-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-chloromethyl-4-cyanophenylacetic acid

• Inchi： 1S/C10H7Cl2NO2/c11-4-7-1-6(3-10(14)15)9(12)2-8(7)5-13/h1-2H,3-4H2,(H,14,15)
• InChI Key： VWTXIPLRFCETLW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(CCl)C=C1CC(=O)O

Computed Properties

• Exact Mass: 242.9853839 g/mol
• Monoisotopic Mass: 242.9853839 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.07
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 2-Chloro-5-chloromethyl-4-cyanophenylacetic acid

2-Chloro-5-chloromethyl-4-cyanophenylacetic Acid: A Comprehensive Overview

The compound with CAS No. 1807186-51-1, commonly referred to as 2-Chloro-5-chloromethyl-4-cyanophenylacetic Acid, is a chemically synthesized organic compound with a complex structure. This compound belongs to the class of aromatic acids, characterized by the presence of a phenyl ring substituted with various functional groups. The phenylacetic acid backbone serves as the foundation, with additional substituents such as chlorine atoms and a cyano group contributing to its unique chemical properties.

Recent studies have highlighted the potential of 2-Chloro-5-chloromethyl-4-cyanophenylacetic Acid in various fields, including pharmaceuticals and agrochemicals. Its structure, which includes a chloromethyl group and a cyano group, makes it highly versatile for use in synthetic chemistry. The compound's ability to undergo multiple types of reactions, such as nucleophilic substitution and addition, has made it a valuable intermediate in the synthesis of more complex molecules.

One of the most notable applications of this compound is in the development of novel drug candidates. Researchers have explored its potential as an antimicrobial agent, leveraging its ability to disrupt bacterial cell membranes. Additionally, studies have shown that 2-Chloro-5-chloromethyl-4-cyanophenylacetic Acid exhibits antioxidant properties, making it a promising candidate for use in skincare products and dietary supplements.

The synthesis of 2-Chloro-5-chloromethyl-4-cyanophenylacetic Acid involves a multi-step process that typically begins with the preparation of the phenylacetic acid derivative. The introduction of chlorine atoms and the cyano group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In terms of pharmacokinetics, this compound has shown moderate bioavailability when administered orally. Its ability to penetrate cellular membranes suggests potential utility in targeted drug delivery systems. However, further research is needed to fully understand its pharmacodynamic properties and safety profile.

From an environmental perspective, the degradation pathways of 2-Chloro-5-chloromethyl-4-cyanophenylacetic Acid have been studied under various conditions. Results indicate that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural ecosystems. This characteristic is particularly important for applications where environmental impact is a concern.

In conclusion, 2-Chloro-5-chloromethyl-4-cyanophenylacetic Acid (CAS No. 1807186-51-1) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool in synthetic chemistry, while its biological properties open avenues for innovative applications in medicine and beyond. As research continues to uncover new uses for this compound, its role in advancing scientific discovery will undoubtedly grow.